Cas no 2229088-99-5 (ethyl 4-(1-hydroxyprop-2-en-1-yl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(1-hydroxyprop-2-en-1-yl)piperidine-1-carboxylate
• CAS No: 2229088-99-5
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5978590
• PubChem ID: 165659650
• Update Time: 2025-05-22

ethyl 4-(1-hydroxyprop-2-en-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-hydroxyprop-2-en-1-yl)piperidine-1-carboxylate
• 2229088-99-5
• EN300-1733170

• Inchi： 1S/C11H19NO3/c1-3-10(13)9-5-7-12(8-6-9)11(14)15-4-2/h3,9-10,13H,1,4-8H2,2H3
• InChI Key： BKJYZFWDFKSVEB-UHFFFAOYSA-N
• SMILES： OC(C=C)C1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on ethyl 4-(1-hydroxyprop-2-en-1-yl)piperidine-1-carboxylate

Ethyl 4-(1-Hydroxyprop-2-en-1-yl)Piperidine-1-Carboxylate: A Comprehensive Overview

Ethyl 4-(1-hydroxyprop-2-en-1-yl)piperidine-1-carboxylate, identified by the CAS number 2229088-99-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their potential applications in drug design and material science. The structure of ethyl 4-(1-hydroxyprop-2-en-1-yl)piperidine-1-carboxylate features a piperidine ring substituted with a hydroxypropenyl group and an ethyl carboxylate moiety, making it a versatile molecule for various chemical transformations.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. Ethyl 4-(1-hydroxyprop-2-en-1-yl)piperidine-1-carboxylate has been explored for its potential as a precursor in the synthesis of more complex molecules with therapeutic applications. Researchers have demonstrated that the hydroxypropenyl group can undergo various reactions, such as oxidation and cyclization, to yield bioactive intermediates. For instance, a study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its potential role in developing novel anti-inflammatory agents.

The synthesis of ethyl 4-(1-hydroxyprop-2-en-1-yl)piperidine-1-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the formation of the piperidine ring through intramolecular cyclization and subsequent functionalization with the hydroxypropenyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing yield. For example, the use of transition metal catalysts has been reported to facilitate the coupling reactions required for constructing the hydroxypropenyl substituent.

In terms of applications, ethyl 4-(1-hydroxyprop-2-en-1-yli)piperidine derivatives have shown promise in materials science as well. Their ability to form stable amorphous phases makes them candidates for use in advanced polymer systems. A study published in Polymer Chemistry demonstrated that these compounds can be incorporated into polymeric matrices to enhance mechanical properties without compromising thermal stability. This dual functionality—medicinal and material—underscores the versatility of ethyl 4-(1-hydroxypropenil)piperidine derivatives.

From a toxicological perspective, ethyel 4-(hydroxypropeinil)pipeeridin carbosyliate has been subjected to preliminary safety assessments. Studies indicate that it exhibits low acute toxicity when administered at moderate doses, suggesting its potential for safe use in pharmaceutical formulations. However, further long-term toxicity studies are required to fully assess its safety profile.

In conclusion, ethyel 4-(hydroxypropeinil)pipeeridin carbosyliate (CAS No: 2229088995) represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for further research and development. As new synthetic methodologies emerge and its biological profile becomes better understood, this compound is poised to play an increasingly important role in both academic and industrial settings.